
Environmental Impact of 3,3,5-
Trimethylcyclohexyl Acrylate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexyl acrylate

Cat. No.: B3431026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a formal environmental risk

assessment.

Introduction
3,3,5-Trimethylcyclohexyl acrylate (TMCHA) is a cycloaliphatic acrylate monomer used in the

formulation of various polymers. Its use in applications such as UV-curable coatings and

adhesives necessitates a thorough understanding of its environmental footprint. This technical

guide provides a comprehensive overview of the available data on the environmental impact of

TMCHA, with a focus on its ecotoxicity, biodegradability, bioaccumulation potential, and

environmental fate.

Ecotoxicity Profile
3,3,5-Trimethylcyclohexyl acrylate is classified as very toxic to aquatic life, with long-lasting

effects.[1] The available ecotoxicity data, primarily from safety data sheets, indicates its

potential to cause harm to aquatic organisms at low concentrations.

Table 1: Summary of Acute Ecotoxicity Data for 3,3,5-Trimethylcyclohexyl acrylate
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Test
Organism

Endpoint
Value
(mg/L)

Exposure
Time

Guideline Reference

Danio rerio

(Zebra fish)
LC50 1.9 96 hours Not Specified [1]

Daphnia

magna

(Water flea)

EC50 14.43 48 hours Not Specified

Pseudokirchn

eriella

subcapitata

(Green algae)

EC50 > 0.59 72 hours Not Specified

Activated

sludge
NOEC > 1000 3 hours Not Specified

Experimental Protocols:

While the specific experimental protocols for the above studies on 3,3,5-Trimethylcyclohexyl
acrylate are not publicly available, such tests are typically conducted following standardized

guidelines from the Organisation for Economic Co-operation and Development (OECD).

Acute Fish Toxicity Test (similar to OECD Guideline 203): This test determines the

concentration of a substance that is lethal to 50% of a test fish population (LC50) over a

short period, usually 96 hours.

Daphnia sp. Acute Immobilisation Test (similar to OECD Guideline 202): This test assesses

the concentration at which 50% of the daphnids are immobilized (EC50) after a 48-hour

exposure.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (similar to OECD Guideline 201):

This test evaluates the effect of the substance on the growth of algae, determining the

concentration that inhibits growth by 50% (EC50) over a 72-hour period.

Activated Sludge, Respiration Inhibition Test (similar to OECD Guideline 209): This test

assesses the potential impact of the substance on the microorganisms in wastewater
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treatment plants.

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in the

environment. Key aspects include biodegradability, bioaccumulation, hydrolysis, and photolysis.

Biodegradability
There is currently no publicly available experimental data from ready biodegradability studies

(e.g., OECD 301) for 3,3,5-Trimethylcyclohexyl acrylate. Acrylate esters, in general, are

known to biodegrade rapidly in the environment. However, the branched cyclic structure of

TMCHA may influence its degradation rate compared to simpler linear acrylates.

In the absence of specific data, information from structurally similar compounds can provide an

indication. For instance, isobornyl acrylate, another cyclic acrylate monomer, showed 57%

biodegradation in 28 days under OECD 310 test conditions, suggesting it is not readily

biodegradable.

Bioaccumulation Potential
The potential for a substance to accumulate in living organisms is a critical environmental

concern. This is often estimated using the octanol-water partition coefficient (LogKow or LogP)

and confirmed with bioconcentration factor (BCF) studies.

A calculated LogP value of 2.93 is available for 3,3,5-Trimethylcyclohexyl acrylate.[2] This

value suggests a moderate potential for bioaccumulation. However, experimental data is

needed for a more definitive assessment.

For the analogous compound, isobornyl acrylate, an experimental Log Kow of 4.52 and a

Bioconcentration Factor (BCF) of 37 (OECD 305) have been reported. A BCF value below

2000 indicates a low potential for bioaccumulation.

Hydrolysis and Photolysis
No specific experimental data on the hydrolysis and photolysis of 3,3,5-Trimethylcyclohexyl
acrylate were found in the public domain. The ester linkage in the molecule suggests that

hydrolysis is a potential degradation pathway, the rate of which would be dependent on pH. As
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an organic molecule, it may also be susceptible to degradation by sunlight (photolysis) in the

aquatic environment. The bulky trimethylcyclohexyl group may provide some resistance to

hydrolysis.[3][4][5]

Logical Framework for Environmental Risk
Assessment
The following diagram illustrates a simplified workflow for assessing the environmental risk of a

chemical like 3,3,5-Trimethylcyclohexyl acrylate.
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Caption: Simplified workflow for environmental risk assessment.

Environmental Fate and Degradation Pathway
Estimation
While specific degradation pathways for 3,3,5-Trimethylcyclohexyl acrylate have not been

elucidated, a probable initial step in its biological degradation would be the hydrolysis of the

ester bond, catalyzed by esterase enzymes present in microorganisms. This would yield 3,3,5-

trimethylcyclohexanol and acrylic acid. Both of these degradation products would then be

expected to undergo further aerobic degradation.
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Caption: Postulated initial biodegradation pathway of TMCHA.

Conclusion and Data Gaps
3,3,5-Trimethylcyclohexyl acrylate is a substance with high acute toxicity to aquatic

organisms. Significant data gaps exist regarding its ready biodegradability, bioaccumulation

potential, and abiotic degradation (hydrolysis and photolysis). The lack of a publicly available,

complete REACH registration dossier hinders a comprehensive environmental assessment.

For a more robust understanding of the environmental impact of this substance, the following

studies are recommended:

A ready biodegradability test following OECD Guideline 301.

An experimental determination of the octanol-water partition coefficient (LogKow) following

OECD Guideline 107 or 117.

If the LogKow is found to be high, a bioconcentration factor (BCF) study in fish (OECD

Guideline 305) should be conducted.

Hydrolysis as a function of pH (OECD Guideline 111) and phototransformation in water

(OECD Guideline 316) studies.

Until such data becomes available, a precautionary approach should be taken when handling

and disposing of 3,3,5-Trimethylcyclohexyl acrylate to minimize its release into the

environment. The use of read-across data from structurally similar compounds and Quantitative

Structure-Activity Relationship (QSAR) models can provide initial estimates for the missing

data, but these should be used with caution and are not a substitute for experimental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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